Cas no 1110771-70-4 (3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester
• CAS No: 1110771-70-4
• MF: C₁₃H₁₀F₃NO₄
• MW: 301.218014240265
• MDL: MFCD32708604
• CID: 5166658
• Update Time: 2025-06-22

3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester

• MDL： MFCD32708604
• Inchi： 1S/C13H10F3NO4/c1-2-19-12(18)10-7-11(21-17-10)8-3-5-9(6-4-8)20-13(14,15)16/h3-7H,2H2,1H3
• InChI Key： VTEJBNZABXLETM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC(F)(F)F)C=C2)=CC(C(OCC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester

3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester (CAS No. 1110771-70-4): A Comprehensive Overview

3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester, identified by its CAS number 1110771-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isoxazole family, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a trifluoromethoxy substituent on the phenyl ring and the ethyl ester functionality at the carboxylic acid position contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>ethyl ester form of 3-isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, enhances its solubility in various organic solvents, facilitating its use in synthetic protocols and pharmaceutical formulations. The< strong>trifluoromethoxy group is particularly noteworthy due to its ability to modulate electronic and steric properties, which can influence the compound's interaction with biological targets. This feature has made it a focus of interest in the development of novel drugs targeting various diseases, including cancer and inflammatory disorders.

In recent years, there has been a surge in research aimed at developing new heterocyclic compounds with potential therapeutic benefits. Isoxazoles, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester (CAS No. 1110771-70-4) represents a promising candidate in this context. Its structural features suggest that it may exhibit inhibitory activity against enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The< strong>isoxazole core provides a scaffold that can be modified in numerous ways to explore different biological activities. For instance, researchers have explored derivatives of this compound for their potential as kinase inhibitors, which are crucial in cancer therapy. The< strong>trifluoromethoxy group enhances binding affinity by increasing lipophilicity and electronic effects, while the< strong>ethyl ester functionality allows for further derivatization via hydrolysis or transesterification.

The pharmacological profile of 3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester has been investigated through both computational modeling and experimental studies. Computational approaches have helped predict its binding interactions with target proteins, providing insights into potential mechanisms of action. These studies have highlighted its potential as an inhibitor of specific enzymes implicated in metabolic disorders and inflammation.

In vitro experiments have further validated these predictions by demonstrating inhibitory effects on relevant biological targets. For example, studies have shown that derivatives of this compound can inhibit the activity of certain kinases involved in cancer progression. Additionally, their ability to modulate inflammatory pathways has been explored, suggesting potential applications in treating chronic inflammatory diseases.

The synthesis of< strong>3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester(CAS No. 1110771-70-4) involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the isoxazole ring through cycloaddition reactions and subsequent functionalization with the< strong>trifluoromethoxy group and< strong>ethyl ester. These synthetic strategies highlight the compound's importance as a building block for more complex molecules.

The development of efficient synthetic routes has been a priority for researchers working with this compound. Advances in catalytic methods have enabled more streamlined and sustainable production processes. For instance, transition metal-catalyzed reactions have been employed to introduce the< strong>trifluoromethoxy group with high selectivity and yield.

The applications of< strong>3-Isoxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-, ethyl ester(CAS No. 1110771-70-4) extend beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in heterocyclic compounds due to their broad spectrum of biological activities. This compound serves as a valuable starting material for drug discovery programs aimed at developing novel therapeutics.

The future prospects for this compound are promising, with ongoing research exploring new derivatives and applications. Innovations in medicinal chemistry continue to drive the development of more effective drugs based on heterocyclic scaffolds like isoxazoles. As our understanding of disease mechanisms grows， so does the need for innovative compounds like< strong>3-Isoxazolecarboxylic acid，5-[4-(trifluoromethoxy)phenyl]-，ethyl ester.